Cas no 1804699-59-9 (3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol
• CAS No: 1804699-59-9
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4880503
• Update Time: 2025-08-05

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H7ClF2N2O/c10-2-6-5(4-15)1-7(9(11)12)14-8(6)3-13/h1,9,15H,2,4H2
• InChI Key： BFTZCQHJZZTGMX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)N=C(C(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 56.9

Additional information on 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol is a highly specialized organic compound with the CAS number 1804699-59-9. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, agrochemistry, and materials science. The molecule features a pyridine ring with three substituents: a chloromethyl group at position 3, a cyano group at position 2, and a difluoromethyl group at position 6. Additionally, there is a hydroxymethoxy group (-CH₂OH) attached to the pyridine ring at position 4. These functional groups confer unique chemical properties, making this compound a valuable building block for further chemical modifications and applications.

The synthesis of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol typically involves multi-step organic reactions. The starting material is often a substituted pyridine derivative, which undergoes nucleophilic substitution, electrophilic substitution, or coupling reactions to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound.

One of the most notable applications of this compound lies in its potential as an intermediate in drug discovery. The presence of multiple functional groups allows for extensive chemical diversification, enabling researchers to explore its biological activity in various disease models. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-proliferative effects in vitro. These findings suggest that further research into its pharmacokinetic properties could pave the way for novel therapeutic agents.

In addition to its role in pharmaceutical research, 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol has also been investigated for its potential in agrochemical applications. Its ability to act as a precursor for herbicides or insecticides has been explored in recent studies. The introduction of fluorinated groups into the molecule enhances its stability and bioavailability, making it an attractive candidate for agricultural chemical development.

From a materials science perspective, this compound's unique electronic properties make it a candidate for use in advanced materials such as conductive polymers or optoelectronic devices. The pyridine ring's aromaticity and the electron-withdrawing effects of the cyano and difluoromethyl groups contribute to its electrical conductivity and photovoltaic properties. Ongoing research is focused on optimizing these properties for practical applications in renewable energy technologies.

Recent breakthroughs in computational chemistry have also provided deeper insights into the structure-property relationships of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol. Advanced molecular modeling techniques have allowed researchers to predict its reactivity under various conditions, facilitating the design of more efficient synthetic pathways. Furthermore, machine learning algorithms are being employed to analyze large datasets of similar compounds, identifying trends that could guide future research directions.

In conclusion, 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-methanol is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, agrochemistry, and materials science. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.